![molecular formula C24H32N2O3 B4192552 3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide](/img/structure/B4192552.png)
3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide
Overview
Description
3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as EMB-001 and is a member of the piperidine class of compounds.
Mechanism of Action
The mechanism of action of 3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide is not fully understood. It is believed to act on several neurotransmitter systems in the brain, including the serotonin and dopamine systems. This compound may also modulate the activity of ion channels and receptors involved in pain signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. This compound has been shown to decrease inflammation and pain sensitivity in rats. It has also been shown to reduce anxiety-like behavior in mice. The physiological effects of this compound in humans are not yet known.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide in lab experiments include its potential therapeutic applications and its ability to modulate several neurotransmitter systems in the brain. The limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and the potential for side effects.
Future Directions
There are several future directions for research on 3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide. These include further studies on its mechanism of action, its potential therapeutic applications in humans, and the development of more efficient synthesis methods. Other future directions may include the use of this compound in combination with other drugs for the treatment of complex diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential as a therapeutic agent in animal models. Its mechanism of action is not fully understood, but it is believed to act on several neurotransmitter systems in the brain. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more efficient synthesis methods.
Scientific Research Applications
The potential therapeutic applications of 3-[1-(3-ethoxy-4-methoxybenzyl)-4-piperidinyl]-N-phenylpropanamide have been the focus of scientific research. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties in animal models. It has also been shown to have potential as a treatment for neuropathic pain and anxiety disorders.
properties
IUPAC Name |
3-[1-[(3-ethoxy-4-methoxyphenyl)methyl]piperidin-4-yl]-N-phenylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O3/c1-3-29-23-17-20(9-11-22(23)28-2)18-26-15-13-19(14-16-26)10-12-24(27)25-21-7-5-4-6-8-21/h4-9,11,17,19H,3,10,12-16,18H2,1-2H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWZZFZIMYZRPQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCC(CC2)CCC(=O)NC3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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